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Compound of Interest

Compound Name: Acetyl Tetrapeptide-22

Cat. No.: B1575522

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for assessing the expression of
Heat Shock Protein 70 (HSP70) in cultured human skin cells after treatment with Acetyl
Tetrapeptide-22. Acetyl Tetrapeptide-22 is a cosmetic peptide known to enhance the skin's
stress tolerance by increasing HSP70 levels, which provides a protective shield for cells
against various stressors.[1][2][3] This protocol details methods for cell culture, peptide
treatment, and subsequent quantification of HSP70 expression using Western Blot, ELISA, and
Immunofluorescence techniques.

Introduction and Signaling Pathway

Heat Shock Protein 70 (HSP70) is a highly conserved molecular chaperone that plays a critical
role in cellular homeostasis by assisting in the folding of new proteins and the refolding of
denatured proteins after stress.[4] Its induction is a key component of the cellular stress
response.[5] Acetyl Tetrapeptide-22 has been identified as an active ingredient that boosts
HSP70 levels, thereby enhancing the skin's resilience to environmental and cellular stress.[1]
[3][4] The proposed mechanism involves the stimulation of cellular pathways that lead to the
upregulation of HSP70 gene transcription and protein synthesis, ultimately providing
cytoprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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